2,3-Dihydrobenzofuran-3-acetic acid

• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-3-yl)acetic acid
• InChI: InChI=1S/C10H10O3/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,7H,5-6H2,(H,11,12)
• InChI Key: AZSBJYPMXMQJTA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CC(=O)O
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• CAS RN: 76570-83-7

Description

2,3-Dihydrobenzofuran-3-acetic acid is a compound with the molecular formula C10H10O3. It is a derivative of 2,3-dihydrobenzofuran, a heterocyclic compound found in various biologically active natural and pharmaceutical products.

Synthesis Analysis

The synthesis of 2,3-dihydrobenzofurans has been a subject of interest due to their numerous biological properties such as anti-tumor, anti-cancer, anti-tubercular, and anti-malarial activities. Different methods have been established towards the synthesis of 2,3-dihydrobenzofurans involved via intra- and inter-molecular reactions.

Molecular Structure Analysis

The molecular structure of 2,3-Dihydrobenzofuran-3-acetic acid includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The compound has a molecular weight of 178.18 g/mol.

Chemical Reactions Analysis

Benzofuran compounds, including 2,3-Dihydrobenzofuran-3-acetic acid, have been found to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These properties have led to the development of various synthetic strategies for these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,3-Dihydrobenzofuran-3-acetic acid include a molecular weight of 178.18 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2.

Scientific Research Applications

Antimicrobial Activity

• Notably, DHB2 exhibited higher binding affinity against Candida albicans (3dra) compared to DHB8 and the parent compound. .

Anticancer Properties

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Drug Design and Molecular Modeling

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Pharmacokinetics and Drug Likeness

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Eco-Friendly Production

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Synthetic Strategies

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Mechanism of Action

While the specific mechanism of action for 2,3-Dihydrobenzofuran-3-acetic acid is not detailed in the retrieved information, benzofuran derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-histaminic, and anti-HIV.

Safety and Hazards

While specific safety and hazard information for 2,3-Dihydrobenzofuran-3-acetic acid was not found, it is generally recommended to avoid breathing mist, gas or vapors, avoid contact with skin and eyes, use personal protective equipment, and ensure adequate ventilation when handling similar compounds.

Future Directions

The interest in the study of 2,3-dihydrobenzofurans, including 2,3-Dihydrobenzofuran-3-acetic acid, is constantly increasing because of their numerous biological properties. Future research may focus on developing more effective synthetic routes and exploring their potential applications in various fields.

Synthesis routes and methods

Procedure details

To a solution of methyl [2,3-Dihydro-Benzofuran-3-yl]-acetate (reference example 10b, 6.18 g, 32 mmol) in THF (40 mL), methanol (40 mL) is added a solution of NaOH (40 mL, 1 M). The resulting solution is stirred for 2 hr then acidified with HCl (25 mL, 2M), diluted with ether, washed with brine, dried over MgSO4 and concentrated. The residue crystallized on standing to give the title compound (5.62 g) as a colorless solid. 1H NMR (CDCl3) d 2.69 (dd, J=16, 9 Hz, 1H), 2.89 (dd, J=16, 6 Hz, 1H), 3.88 (m, 1H), 4.30 (dd, J=8, 6 Hz, 1H), 4.77 (t, J=8 Hz, 1H), 6.86 (m, 2H), 7.18 (m, 2H). The racemic acid, prepared above, can be resolved into individual enantiomers by recrystallization of the salt of racemic 3-(carboxy-methyl)-2,3-dihydro-benzofuran (1 eq) with enantiomerically pure a-methylbenzyl amine (0.5 eq) from isopropanol. The free acid is generated from the salt by dissolving the salt in excess aq. HCl (1 M) and extracting the acid into ether. The ether extract is dried over MgSO4 and concentrated to give the enantiomerically pure title compound ad (CH2Cl2, C=10 mg/mL)=−8.4 (using D-(+) a-methyl benzyl amine.